Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C13H14N2O4/c1-4-19-13(18)9-10(16)8-6-5-7(2)14-11(8)15(3)12(9)17/h5-6,16H,4H2,1-3H3
• InChI Key: GIUGFEXUGASMSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N=C(C=C2)C)N(C1=O)C)O
• Molecular Formula: C13H14N2O4
• DSSTOX Substance ID: DTXSID00715965
• Molecular Weight: 262.26 g/mol
• CAS No.: 69407-72-3

Description

Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is a chemical compound with the molecular formula C13H14N2O4. It has an average mass of 262.261 Da and a monoisotopic mass of 262.095367 Da.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which includes this compound, has been a topic of considerable interest due to their diverse biological activities and photochemical properties. The synthesis involves multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Molecular Structure Analysis

The molecular structure of this compound can be deduced by 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,8-naphthyridines include multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate in the presence of N,N,N’,N’-tetrabromobenzene-1,3-disulfonamide (TBBDA) or poly(N,N’-dibromo-N-ethylbenzene-1,3-disulfonamide) (PBBS).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C13H14N2O4, an average mass of 262.261 Da, and a monoisotopic mass of 262.095367 Da. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate has been studied for its potential applications in the fields of biochemistry, pharmacology, and drug discovery. In the field of biochemistry, this compound has been used as a building block for the synthesis of various compounds, such as peptides and proteins, which can be used in the study of biological processes. In the field of pharmacology, this compound has been studied for its potential therapeutic effects and has been used as a starting material for the synthesis of various pharmaceuticals. In the field of drug discovery, this compound has been used as a building block for the synthesis of novel compounds, which can be used to identify new drug candidates.

Mechanism of Action

The exact mechanism of action of Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is not yet fully understood. However, it is believed that this compound binds to certain receptors in the body and modulates their activity. This modulation of receptor activity is thought to be responsible for the potential therapeutic effects of this compound. Additionally, this compound has been shown to interact with certain enzymes in the body, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of this compound are still being studied. However, this compound has been shown to have potential therapeutic effects in various animal models, including mice and rats. These effects include anti-inflammatory, anti-cancer, and anti-diabetic effects. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The use of Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate in laboratory experiments has a number of advantages. This compound is relatively inexpensive and can be easily synthesized from a variety of starting materials. Additionally, this compound is highly soluble in a variety of solvents, making it easy to work with in the laboratory. However, there are also some limitations to the use of this compound in laboratory experiments. This compound is a relatively small molecule and can be difficult to work with in certain systems, such as high-throughput screening. Additionally, this compound can be toxic in high concentrations, so care must be taken when using it in the laboratory.

Future Directions

The potential future directions for Ethyl 4-hydroxy-1,7-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate are numerous. This compound can be further studied for its potential therapeutic effects, including its anti-inflammatory, anti-cancer, and anti-diabetic effects. Additionally, this compound can be studied for its potential use in the development of novel pharmaceuticals. This compound can also be studied for its potential use in the development of novel compounds for drug discovery. Finally, this compound can be studied for its potential use in the development of new biochemical and physiological processes.

Synthesis routes and methods

Procedure details

To a solution of 9.0 g. (0.05 mole) of methyl 2-methylamino-6-methylnicotinate in 150 ml. of anhydrous diethyl ether was added 3.75 g. (0.025 mole) of ethyl malonyl chloride. The mixture was stirred at room temperature for 3 hours. The mixture was filtered and the filtrate was dissolved in 10 ml. of ethanol. This solution was added to a solution of 1.15 g. (0.05 g. atoms) of sodium in 75 ml. of ethanol. The mixture was stirred at room temperature for 5 minutes and was filtered. The filter cake was triturated with 100 ml. of water and this mixture was acidified with glacial acetic acid. The insoluble material was collected, air dried and was recrystallized from ethyl acetate to give 1.5 g. of the title compound, m.p. 143°-5° C.